Cas no 766539-48-4 (Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester)
766539-48-4 structure
Product Name:Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester
CAS No:766539-48-4
MF:C9H16O4
MW:188.220943450928
CID:1785782
PubChem ID:61286318
Update Time:2025-04-21
Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester
- 766539-48-4
- AKOS010539006
- SCHEMBL3254867
- ethyl(tetrahydro-2h-pyran-4-yloxy)acetate
- DB-108734
- GGVKVSGVGKXZNI-UHFFFAOYSA-N
- (Tetrahydropyran-4-yloxy)acetic Acid Ethyl Ester
-
- Inchi: 1S/C9H16O4/c1-2-12-9(10)7-13-8-3-5-11-6-4-8/h8H,2-7H2,1H3
- InChI Key: GGVKVSGVGKXZNI-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OCC(=O)OCC
Computed Properties
- Exact Mass: 188.10488
- Monoisotopic Mass: 188.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
766539-48-4 (Acetic acid, [(tetrahydro-2H-pyran-4-yl)oxy]-, ethyl ester) Related Products
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